Cas no 65653-31-8 (3-Amino-1-(thiophen-2-yl)propan-1-ol)

• Product Name: 3-Amino-1-(thiophen-2-yl)propan-1-ol
• CAS No: 65653-31-8
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• MDL: MFCD11581640
• CID: 2152123
• PubChem ID: 12084156
• Update Time: 2025-06-07

3-Amino-1-(thiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1-(2-THIENYL)-1-PROPANOL
• 3-amino-1-(thiophen-2-yl)propan-1-ol
• 1-(2-thienyl)-3-aminopropanol
• OFOQLYYHEOJCSK-UHFFFAOYSA-N
• 2-Thiophenemethanol, alpha-(2-aminoethyl)-
• 3-Amino-1-(thiophen-2-yl)propan-1-ol

• MDL： MFCD11581640
• Inchi： 1S/C7H11NOS/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,9H,3-4,8H2
• InChI Key： OFOQLYYHEOJCSK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Topological Polar Surface Area: 74.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-1-(thiophen-2-yl)propan-1-ol

Introduction to 3-Amino-1-(thiophen-2-yl)propan-1-ol (CAS No. 65653-31-8) and Its Emerging Applications in Chemical Biology

3-Amino-1-(thiophen-2-yl)propan-1-ol, identified by the chemical formula C₉H₁₁NOS, is a heterocyclic organic compound featuring a thiophene ring linked to a propyl chain with an amine functional group. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. The presence of both aromatic and aliphatic moieties, coupled with the amine and thiophene functionalities, makes it a versatile scaffold for drug discovery and material science applications.

The CAS No. 65653-31-8 uniquely identifies this compound in scientific literature and commercial databases, facilitating precise referencing in research and industrial contexts. The compound’s molecular structure incorporates a thiophene ring at the 2-position of which is attached to a propyl group, further substituted with an amine group at the 1-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthesizing more complex molecules.

In recent years, 3-Amino-1-(thiophen-2-yl)propan-1-ol has been explored for its potential in medicinal chemistry, particularly as a building block for pharmacophores. The thiophene moiety is well-documented for its role in various bioactive compounds, including antiviral, antibacterial, and anticancer agents. The amine group provides a site for further functionalization, enabling the creation of derivatives with tailored biological activities. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of 3-Amino-1-(thiophen-2-yl)propan-1-ol is its utility in designing small-molecule probes for biochemical studies. The compound’s ability to interact with biological targets has been exploited in developing tools for studying protein-protein interactions and enzyme mechanisms. For instance, derivatives of this scaffold have been used to create kinase inhibitors, which are critical in cancer therapy. The thiophene ring’s ability to participate in π-stacking interactions with biomolecules enhances binding affinity, making it an attractive component in drug design.

Recent advancements in computational chemistry have further highlighted the significance of 3-Amino-1-(thiophen-2-yl)propan-1-ol as a lead compound. Machine learning models have been trained on large datasets containing thiophene-based molecules to predict their binding affinities to various protein targets. These models have identified 3-Amino-1-(thiophen-2-yl)propan-1-ol as a promising candidate for further optimization due to its favorable physicochemical properties. Such computational approaches are accelerating the discovery of novel bioactive compounds by reducing the reliance on traditional trial-and-error methods.

The compound’s potential extends beyond pharmaceutical applications into materials science. The conjugated system of the thiophene ring lends itself to applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are investigating how structural modifications of 3-Amino-1-(thiophen-2-yl)propan-1-ol can enhance its electronic properties, making it more suitable for use in next-generation electronic devices. The amine group also offers opportunities for cross-coupling reactions, which are pivotal in synthesizing complex polymers and coatings with unique functionalities.

In summary, 3-Amino-1-(thiophen-2-yloctanopropyl)propanopropylamine (CAS No. 65653318) represents a fascinating intersection of chemical biology and materials science. Its unique structural features make it a valuable tool for drug discovery, biochemical research, and advanced material development. As our understanding of molecular interactions deepens and computational techniques evolve, the applications of this compound are likely to expand further, solidifying its role as a cornerstone in modern chemical research.